Cas no 2566476-29-5 (1-(4-Methylpiperidin-4-yl)ethanone hydrochloride)

• Product Name: 1-(4-Methylpiperidin-4-yl)ethanone hydrochloride
• CAS No: 2566476-29-5
• MF: C₈H₁₆ClNO
• MW: 177.671741485596
• CID: 5039620
• PubChem ID: 155903231
• Update Time: 2025-05-27

1-(4-Methylpiperidin-4-yl)ethanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methylpiperidin-4-yl)ethanone hydrochloride
• starbld0008647
• WS-00970
• 1-(4-methylpiperidin-4-yl)ethanone HCl
• 1-(4-methylpiperidin-4-yl)ethanone;hydrochloride
• E71837
• 2566476-29-5
• 1-(4-Methylpiperidin-4-yl)ethanonehydrochloride

• Inchi： 1S/C8H15NO.ClH/c1-7(10)8(2)3-5-9-6-4-8;/h9H,3-6H2,1-2H3;1H
• InChI Key： XBQFJZKMQOCQMK-UHFFFAOYSA-N
• SMILES： Cl.O=C(C)C1(C)CCNCC1

Computed Properties

• Exact Mass: 177.0920418g/mol
• Monoisotopic Mass: 177.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1

Additional information on 1-(4-Methylpiperidin-4-yl)ethanone hydrochloride

Research Brief on 1-(4-Methylpiperidin-4-yl)ethanone hydrochloride (CAS: 2566476-29-5): Recent Advances and Applications

1-(4-Methylpiperidin-4-yl)ethanone hydrochloride (CAS: 2566476-29-5) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. This compound, characterized by its piperidine scaffold, has been the subject of recent research due to its potential pharmacological properties and applications in the development of novel therapeutics. The following brief provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of 1-(4-Methylpiperidin-4-yl)ethanone hydrochloride as a key intermediate in the synthesis of various bioactive molecules. Its structural features, including the presence of a methylpiperidine moiety and a ketone functional group, make it a versatile building block for the design of compounds targeting central nervous system (CNS) disorders. Researchers have explored its utility in the development of ligands for neurotransmitter receptors, particularly those involved in the modulation of dopamine and serotonin pathways.

One of the notable advancements in the application of this compound is its incorporation into the design of potential antipsychotic agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of 1-(4-Methylpiperidin-4-yl)ethanone hydrochloride exhibit high affinity for dopamine D2 and serotonin 5-HT2A receptors, which are critical targets in the treatment of schizophrenia and other psychiatric disorders. The study reported that these derivatives showed promising in vitro and in vivo activity, with improved selectivity and reduced side effects compared to existing therapeutics.

In addition to its CNS applications, 1-(4-Methylpiperidin-4-yl)ethanone hydrochloride has been investigated for its potential in oncology research. A recent preprint (2024) described the synthesis of novel small-molecule inhibitors incorporating this compound, which demonstrated potent activity against specific kinase targets involved in cancer cell proliferation. The inhibitors showed significant efficacy in preclinical models of breast and lung cancer, suggesting a potential avenue for further development.

The synthetic routes to 1-(4-Methylpiperidin-4-yl)ethanone hydrochloride have also been optimized in recent years. A 2023 publication in Organic Process Research & Development detailed a scalable and cost-effective method for its production, emphasizing green chemistry principles. This advancement is expected to facilitate broader access to the compound for research and development purposes.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 1-(4-Methylpiperidin-4-yl)ethanone hydrochloride. Issues such as pharmacokinetic properties, metabolic stability, and toxicity profiles need to be addressed in future studies. However, the compound's versatility and the growing body of research supporting its applications underscore its potential as a valuable tool in drug discovery.

In conclusion, 1-(4-Methylpiperidin-4-yl)ethanone hydrochloride (CAS: 2566476-29-5) continues to be a compound of significant interest in the chemical biology and pharmaceutical research communities. Its role as a building block for bioactive molecules, coupled with its demonstrated pharmacological potential, positions it as a key player in the development of next-generation therapeutics. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its applications across diverse therapeutic areas.